Cas no 41921-01-1 (3-chloro-N-(2,5-dichlorophenyl)propanamide)

• Product name: 3-chloro-N-(2,5-dichlorophenyl)propanamide
• CAS No: 41921-01-1
• MF: C₉H₈Cl₃NO
• MW: 252.524919509888
• MDL: MFCD01354701
• CID: 3027996
• PubChem ID: 4409498

3-chloro-N-(2,5-dichlorophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-氯-N-(2,5-二氯苯基)丙酰胺
• 3-chloro-N-(2,5-dichlorophenyl)propanamide
• UPCMLD0ENAT5948490:001
• propanamide, 3-chloro-N-(2,5-dichlorophenyl)-
• Z217707138
• H32782
• 41921-01-1
• MFCD01354701
• AKOS000198957
• EN300-25814
• LS-06226
• ALBB-018987

• MDL： MFCD01354701
• Inchi： 1S/C9H8Cl3NO/c10-4-3-9(14)13-8-5-6(11)1-2-7(8)12/h1-2,5H,3-4H2,(H,13,14)
• InChI Key： BRZDYMZZUBDYCB-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C(=C([H])C=1N([H])C(C([H])([H])C([H])([H])Cl)=O)Cl

Computed Properties

• Exact Mass: 250.967147Da
• Monoisotopic Mass: 250.967147Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 398.4±42.0 °C at 760 mmHg
• Flash Point: 194.7±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-chloro-N-(2,5-dichlorophenyl)propanamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 3-chloro-N-(2,5-dichlorophenyl)propanamide

Professional Introduction to Compound with CAS No. 41921-01-1 and Product Name: 3-chloro-N-(2,5-dichlorophenyl)propanamide

The compound with the CAS number 41921-01-1 and the product name 3-chloro-N-(2,5-dichlorophenyl)propanamide represents a significant area of interest in the field of chemical and pharmaceutical research. This compound, characterized by its specific structural and functional attributes, has garnered attention due to its potential applications in various biochemical pathways and drug development strategies.

In recent years, the exploration of 3-chloro-N-(2,5-dichlorophenyl)propanamide has been closely associated with advancements in medicinal chemistry. Its molecular structure, featuring both chloro substituents and a propanamide moiety, makes it a versatile intermediate in the synthesis of more complex molecules. The presence of multiple chlorine atoms enhances its reactivity, allowing for further functionalization and modification, which is crucial in the design of novel therapeutic agents.

One of the most compelling aspects of this compound is its role in the development of bioactive molecules. Researchers have been investigating its potential as a precursor in the synthesis of pharmacologically active compounds. The 3-chloro-N-(2,5-dichlorophenyl)propanamide framework has shown promise in several areas, including anti-inflammatory and antimicrobial applications. Its ability to interact with biological targets at a molecular level has made it a subject of extensive study.

Recent studies have highlighted the compound's significance in the context of drug discovery. The structural features of 3-chloro-N-(2,5-dichlorophenyl)propanamide allow it to modulate various enzymatic pathways, which is essential for developing drugs that can effectively target specific diseases. For instance, its interaction with certain proteases has been explored as a means to develop inhibitors that could be used in treating conditions such as cancer and autoimmune disorders.

The synthesis of 3-chloro-N-(2,5-dichlorophenyl)propanamide involves meticulous chemical processes that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent standards required for pharmaceutical applications. The use of catalytic systems and green chemistry principles has further enhanced the efficiency and sustainability of its production.

In addition to its synthetic significance, 3-chloro-N-(2,5-dichlorophenyl)propanamide has been studied for its potential role in material science. Its unique chemical properties make it a candidate for developing novel polymers and coatings with enhanced durability and functionality. The chlorine atoms present in its structure contribute to its stability under various environmental conditions, making it an attractive candidate for industrial applications.

The pharmacological profile of 3-chloro-N-(2,5-dichlorophenyl)propanamide continues to be an area of active research. Preclinical studies have demonstrated its efficacy in modulating biological pathways associated with several diseases. These findings have prompted further investigation into its potential as a lead compound for drug development. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore new therapeutic applications.

The regulatory landscape surrounding the use of 3-chloro-N-(2,5-dichlorophenyl)propanamide is also evolving. As more research emerges on its safety and efficacy, regulatory bodies are updating guidelines to ensure that its use is both safe and effective. This includes considerations for environmental impact and long-term exposure risks. Compliance with these regulations is essential for ensuring that the compound can be safely integrated into pharmaceutical products.

Looking ahead, the future prospects for 3-chloro-N-(2,5-dichlorophenyl)propanamide appear promising. Advances in computational chemistry and artificial intelligence are expected to accelerate the discovery of new derivatives with enhanced properties. These tools will enable researchers to predict the behavior of complex molecules more accurately, thereby speeding up the drug discovery process.

In conclusion, 3-chloro-N-(2,5-dichlorophenyl)propanamide represents a compound of great interest in both academic research and industrial applications. Its unique structural features and potential biological activities make it a valuable asset in the development of new drugs and materials. As research continues to uncover new possibilities for this compound, its significance in advancing chemical and pharmaceutical sciences is likely to grow.